Cas no 119933-33-4 (5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one)

5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one is a heterocyclic compound featuring an oxadiazolone core substituted with a 3-methylphenyl group. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The oxadiazolone moiety is known for its stability and versatility, often serving as a bioisostere for carboxyl or amide groups in drug design. The 3-methylphenyl substitution enhances lipophilicity, which may improve membrane permeability in bioactive molecules. This compound is of interest for researchers exploring novel enzyme inhibitors or antimicrobial agents due to its structural motifs commonly associated with pharmacological activity. Its well-defined synthesis route allows for consistent purity and scalability in laboratory settings.
5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one structure
119933-33-4 structure
Product Name:5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one
CAS No:119933-33-4
MF:C9H8N2O2
MW:176.172021865845
CID:3041895
PubChem ID:14173559
Update Time:2025-05-27

5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one
    • BDBM600880
    • 119933-33-4
    • 5-(3-Methylphenyl)-1,3,4-oxadiazol-2(3H)-one
    • DTXSID801258941
    • SCHEMBL8270247
    • CHEMBL4743027
    • BS-30244
    • BDBM50554481
    • SCHEMBL21777003
    • US11634391, Compound 105
    • 1,3,4-Oxadiazol-2(3H)-one, 5-(3-methylphenyl)-
    • ALBB-034668
    • 5-(3-methylphenyl)-1,3,4-oxadiazol-2-ol
    • AKOS013464092
    • AKOS021982742
    • MDL： MFCD11046705
    • Inchi： 1S/C9H8N2O2/c1-6-3-2-4-7(5-6)8-10-11-9(12)13-8/h2-5H,1H3,(H,11,12)
    • InChI Key： XMCUHRQSGWGCCI-UHFFFAOYSA-N
    • SMILES： O1C(NN=C1C1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 176.058577502Da
  • Monoisotopic Mass: 176.058577502Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.7Ų

5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one Pricemore >>

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Apollo Scientific
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 119933-33-4 96%
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Alichem
A019123590-5g
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A2B Chem LLC
AI12672-1g
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A2B Chem LLC
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Ambeed
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 119933-33-4 96%
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1PlusChem
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5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:119933-33-4)5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one
Order Number:A925697
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:45
Price ($):221.0/675.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:119933-33-4)5-(3-Methylphenyl)-3H-1,3,4-oxadiazol-2-one
A925697
Purity:99%/99%
Quantity:1g/5g
Price ($):221.0/675.0
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